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Abstract

Samandarone is a steroidal alkaloid primarily isolated from the skin secretions of the European
fire salamander (Salamandra salamandra). As a member of the samandarine family of toxins, it
exhibits significant biological activity, including neurotoxicity and antimicrobial properties. This
technical guide provides a detailed overview of the physical and chemical properties of
samandarone, experimental protocols for its isolation and synthesis, and a summary of its
known biological effects. The information is intended to serve as a foundational resource for
researchers and professionals engaged in the study and potential application of this unique
natural product.

Physicochemical Properties

Samandarone is a crystalline solid at room temperature. It is a complex steroidal alkaloid with
a pentacyclic structure.

Tabulated Physical and Chemical Data

The following tables summarize the key physical and chemical properties of samandarone.
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Identifier Value Reference

(1R,2S,3S,6R,10S,11S,14R,16
S)-2,6-dimethyl-19-oxa-17-

IUPAC Name [1]
azapentacyclo[14.2.1.02,14,03,11

.0%,1%Inonadecan-8-one

CAS Number 467-52-7 [1]
Molecular Formula C19H20NO2 [1112][3]
Molecular Weight 303.44 g/mol [2][3]
Property Value Reference

191-192 °C (from methyl ethyl
Melting Point ketone); 189-191 °C (from [3]

35% acetone)

Optical Rotation [a]D2 -115.7° (acetone) [3]

Freely soluble in most organic

Solubili solvents. Practically insoluble
olubility _ .

in water and NaOH solutions.

[3] Dissolves well in DMSO.[2]

Needles (from methyl ethyl
Appearance [3]
ketone or acetone)

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of samandarone.
While full spectra are best consulted from the original publications, the following provides a
summary of available data.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://pubchem.ncbi.nlm.nih.gov/compound/Samandarone
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.drugfuture.com/chemdata/samandarine.html
https://www.targetmol.com/compound/samandarone
https://www.drugfuture.com/chemdata/samandarine.html
https://www.benchchem.com/product/b1681420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopy Type Data Summary Reference

GC-MS and EI-MS data are

available.[4][5][6] HR-ESI-MS
Mass Spectrometry (MS) )

has been used to determine

the molecular formula.[4][6]

High-field *H and 3C NMR
data have been reported.[4][5]
[6]

Nuclear Magnetic Resonance
(NMR)

Infrared (IR) Spectroscopy GC-IR data is available.[4]

Experimental Protocols
Isolation of Samandarone from Natural Sources

A noninvasive "milking" procedure has been developed to obtain samandarine alkaloids from
fire salamanders, followed by purification using High-Performance Liquid Chromatography
(HPLC).[4][51[6][7]

Methodology:
e Glandular Secretion Collection:
o Specimens of Salamandra salamandra are gently handled.

o Mild pressure is applied to the parotoid glands to induce the release of the skin poison into
a collection vessel.[4][5] This "milking" procedure is non-lethal to the animal.[4][5]

» Extraction:
o The collected secretion is extracted with methanol.[4]
 Purification:

o The methanolic extract is subjected to semipreparative HPLC for the separation and
isolation of individual alkaloids, including samandarone.[4][5][6][7]
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Figure 1: Workflow for the isolation of Samandarone.

Chemical Synthesis of Samandarone
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The synthesis of samandarone was reported by Hara and Oka in 1967.[3] This process
involves the oxidation of the secondary alcohol in the related alkaloid, samandarine.

Methodology:

o Starting Material: Samandarine, the corresponding secondary alcohol, is used as the
precursor.

e Oxidation: The hydroxyl group at C-16 of samandarine is oxidized to a ketone to yield

)

Oxidizing Agent

samandarone.

Samandarone
(Final Product)

Click to download full resolution via product page

Figure 2: Synthetic pathway to Samandarone from Samandarine.

Biological Activity and Potential Applications

Samandarone, along with other samandarine alkaloids, is a potent toxin. Its biological effects
are primarily characterized by its impact on the central nervous system.

Toxicological Profile

o Neurotoxicity: Samandarine alkaloids are known to be highly toxic to mammals, affecting the
central nervous system.[8] Poisoning can lead to convulsions and respiratory paralysis,
ultimately resulting in death.[8][9][10] The precise mechanism of action remains largely

unknown.[8]
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e LDso: While specific LDso values for samandarone are not readily available, the parent
compound, samandarin, is extremely toxic with an LDso of 70 pug/kg in mice.[8]

Antimicrobial and Antifungal Activity

o Samandarine alkaloids, including samandarone, have demonstrated mild antimicrobial and
antifungal activity.[4][5][6] Samandarone is reported to be the most potent among the
samandarines in this regard.

e This activity is of research interest, particularly in the context of the fungal pathogen
Batrachochytrium salamandrivorans (Bsal), which poses a significant threat to salamander
populations.[4][5][6][11]

Drug Development Potential

The potent biological activity of samandarone suggests that it or its derivatives could serve as
a lead compound in drug discovery. However, its high toxicity presents a significant challenge.
Further research into its mechanism of action and structure-activity relationships is necessary
to explore any potential therapeutic applications. The synthesis of samandarine alkaloids is
being explored to provide access to these compounds for biological studies without impacting
the protected salamander populations.[12]

Conclusion

Samandarone is a fascinating and potent steroidal alkaloid with a rich chemical and biological
profile. This guide has summarized the current knowledge of its physical and chemical
properties, methods for its isolation and synthesis, and its biological activities. For researchers
and professionals in drug development, samandarone represents a challenging yet potentially
rewarding area of study. Further elucidation of its mechanism of action and the exploration of
its chemical space through synthetic analogues may unlock future therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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